Cas no 335280-33-6 ((S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate)

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The compound features a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The 2-chloroacetamido moiety provides a reactive handle for further functionalization, making it valuable in the synthesis of biologically active molecules, including peptidomimetics and small-molecule inhibitors. Its high enantiomeric purity ensures consistency in stereoselective reactions. This compound is particularly useful in medicinal chemistry for the development of protease inhibitors and other therapeutic agents, offering versatility in structural modifications while maintaining controlled reactivity.
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate structure
335280-33-6 structure
Product Name:(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
CAS No:335280-33-6
MF:C11H19ClN2O3
MW:262.733162164688
CID:2092001
PubChem ID:10945256
Update Time:2025-06-08

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
    • 335280-33-6
    • (S)-tert-Butyl3-(2-chloroacetamido)pyrrolidine-1-carboxylate
    • Tert-butyl (3S)-3-[(2-chloroacetyl)amino]pyrrolidine-1-carboxylate
    • A1-69970
    • DS-018355
    • (S)-3-(2-Chloro-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
    • SCHEMBL18632877
    • AKOS024463225
    • MDL： MFCD21093031
    • Inchi： 1S/C11H19ClN2O3/c1-11(2,3)17-10(16)14-5-4-8(7-14)13-9(15)6-12/h8H,4-7H2,1-3H3,(H,13,15)/t8-/m0/s1
    • InChI Key： YNQPVKUFUAKAJC-QMMMGPOBSA-N
    • SMILES： ClCC(N[C@@H]1CN(C(=O)OC(C)(C)C)CC1)=O

Computed Properties

  • Exact Mass: 262.1084202g/mol
  • Monoisotopic Mass: 262.1084202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.6Ų

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A109007919-1g
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 95%
1g
 $681.45 2023-09-02
Fluorochem
081372-500mg
S)-3-(2-Chloro-acetylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
 335280-33-6 95+%
500mg
 ￡526.00 2022-03-01
Chemenu
CM196954-1g
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 95%
1g
 $754 2021-08-05
Chemenu
CM196954-1g
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 95%
1g
 $*** 2023-05-30
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1733614-1g
tert-Butyl (s)-3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 98%
1g
 ￥5851.00 2024-05-18
Crysdot LLC
CD11141843-250mg
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 95+%
250mg
 $322 2024-07-16
Crysdot LLC
CD11141843-1g
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 95+%
1g
 $806 2024-07-16
A2B Chem LLC
AG12361-2.5g
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 95%
2.5g
 $1256.00 2024-04-20
Ambeed
A267714-1g
(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
 335280-33-6 95+%
1g
 $643.0 2024-04-20

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:335280-33-6)(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
Order Number:A875263
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:45
Price ($):579.0
Email:sales@amadischem.com

(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate Related Literature

335280-33-6 ((S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:335280-33-6)(S)-tert-Butyl 3-(2-chloroacetamido)pyrrolidine-1-carboxylate
A875263
Purity:99%
Quantity:1g
Price ($):579.0
Email